![molecular formula C20H24N6O2 B3859805 N',N''-1,2-ethanediylidenebis{2-[(4-methylphenyl)amino]acetohydrazide}](/img/structure/B3859805.png)
N',N''-1,2-ethanediylidenebis{2-[(4-methylphenyl)amino]acetohydrazide}
Overview
Description
N',N''-1,2-ethanediylidenebis{2-[(4-methylphenyl)amino]acetohydrazide}, commonly known as EDA-MPAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
EDA-MPAA has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, EDA-MPAA has shown promising results in inhibiting the growth of cancer cells, particularly breast cancer cells. It has also been found to possess antifungal and antibacterial properties.
In materials science, EDA-MPAA has been used as a building block for the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have potential applications in gas storage, separation, and catalysis. EDA-MPAA has also been used as a ligand in the synthesis of coordination polymers, which have potential applications in drug delivery and catalysis.
Mechanism of Action
The mechanism of action of EDA-MPAA is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been found to inhibit the activity of certain enzymes that are involved in cell proliferation.
Biochemical and Physiological Effects:
EDA-MPAA has been found to have minimal toxicity in vitro and in vivo studies. It has also been found to possess good solubility in water, making it a suitable candidate for drug delivery applications. However, further studies are needed to fully understand the biochemical and physiological effects of EDA-MPAA.
Advantages and Limitations for Lab Experiments
One of the main advantages of EDA-MPAA is its relatively simple synthesis method, which can be carried out in a laboratory setting. It also possesses good solubility in water, making it a suitable candidate for drug delivery applications. However, one of the limitations of EDA-MPAA is its limited stability under certain conditions, which can affect its potential applications.
Future Directions
There are several future directions for the study of EDA-MPAA. One potential direction is the synthesis of EDA-MPAA derivatives with improved stability and bioactivity. Another potential direction is the study of EDA-MPAA in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of EDA-MPAA.
Properties
IUPAC Name |
2-(4-methylanilino)-N-[(Z)-[(2Z)-2-[[2-(4-methylanilino)acetyl]hydrazinylidene]ethylidene]amino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O2/c1-15-3-7-17(8-4-15)21-13-19(27)25-23-11-12-24-26-20(28)14-22-18-9-5-16(2)6-10-18/h3-12,21-22H,13-14H2,1-2H3,(H,25,27)(H,26,28)/b23-11-,24-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNHYETGVGQDQCY-CBSQCECLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NCC(=O)NN=CC=NNC(=O)CNC2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)NCC(=O)N/N=C\C=N/NC(=O)CNC2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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